Cas no 2429-74-5 (Direct Blue 15 (Technical Grade))

• Product Name: Direct Blue 15 (Technical Grade)
• CAS No: 2429-74-5
• MF: C₃₄H₂₄N₆Na₄O₁₆S₄
• MW: 992.804046630859
• CID: 84313
• PubChem ID: 24893697
• Update Time: 2025-06-07

Direct Blue 15 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• direct blue 15
• Direct sky blue
• DIRECT BLUE 5B
• 5,5'-diamino-4,4'-dihydroxy-3,3'-(3,3'-dimethoxy-biphenyl-4,4'-diyl-bis-azo)-bis-naphthalene-2,7-disulfonic acid,sodium salt
• 5,5'-Diamino-4,4'-dihydroxy-3,3'-(3,3'-dimethoxy-biphenyl-4,4'-diylbisazo)-bis-naphthalin-2,7-disulfonsaeure,Natriumsalz
• airedaleblued
• Diaminreinblau
• direct blue
• direct sky blue 5B
• directbluehh
• LIGHT BLUE
• modrprima15
• Oxamine Sky Blue
• paperblues
• Pontacyl Sky Blue 4
• skyblue4b
• skyblue5b
• Direct turquoise blue 5B
• C.I. Direct blue 15
• direct pure blue
• Tetrasodium 3,3'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[5-amino-4-hydroxynaphthalene-2,7-disulphonate]
• Amanil Sky Blue
• Pontamine Sky Blue 5BX
• tetrasodium 3,3'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(diazene-2,1-diyl)]bis(5-amino-4-hydroxynaphthalene-2,7-disulfonate)
• Oxamine Sky Blue 5B
• Shikiso Direct Sky Blue 5B
• 2,7-Naphthalenedisulfonic acid, 3,3'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[5-amino-4-hydroxy-, tetrasodium salt
• Fenamin Sky Blue
• Diaphtamine Pure Blue
• C.I. DIRECT BLUE 15 [HSDB]
• Mitsui Direct Sky Blue 5B
• Nitto Direct Sky Blue 5B
• CI Direct Blue 15
• NSC-9616
• Modr Prima 15 [Czech]
• AKOS000282876
• C.I. 24400
• NSC 9616
• Diacotton Sky Blue 5B
• tetrasodium;5-amino-3-[[4-[4-[(8-amino-1-hydroxy-3,6-disulfonatonaphthalen-2-yl)diazenyl]-3-methoxyphenyl]-2-methoxyphenyl]diazenyl]-4-hydroxynaphthalene-2,7-disulfonate
• UNII-5C44C6888V
• Direct Blue 10G
• Benzo Sky Blue S
• Sky Blue 5B
• Benzanil Sky Blue
• Diazol Pure Blue 4B
• Diamine Sky Blue CI
• Paper Blue S
• Aizen Direct Sky Blue 5B
• Diphenyl Brilliant Blue
• Chloramine Sky Blue 4B
• HSDB 4227
• sodium 3,3'-(1E,1'E)-(3,3'-dimethoxybiphenyl-4,4'-diyl)bis(diazene-2,1-diyl)bis(5-amino-4-hydroxynaphthalene-2,7-disulfonate)
• Q27094452
• Direct sky blue, technical grade
• Direct Sky Blue A
• Vondacel Blue HH
• 2429-74-5
• 2,7-Naphthalenedisulfonic acid, 3,3'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(2,1-diazenediyl))bis(5-amino-4-hydroxy-, sodium salt (1:4)
• CCRIS 2419
• Kayaku Direct SKH Blue 5B
• Direct Pure Blue M
• NCI C61290
• NSC 47757
• Diphenyl Sky Blue 6B
• Direct Blue 15, suitable for Histopaque(R) system, suitable for viability studies of collagenase-treated rat liver cells
• Pontacyl Sky Blue 4BX
• Kayafect Blue Y
• NSC-47757
• Chrome Leather Pure Blue
• Niagara Blue 4B
• EINECS 219-385-3
• Diamine Sky Blue
• Phenamine Sky Blue A
• Pontamine sky blue 5B
• Nippon Direct Sky Blue
• Atul Direct Sky Blue
• Direct Blue HH
• Niagara Sky Blue
• 2,7-Naphthalenedisulfonic acid, 3,3'-((3,3'-dimethoxy-4,4'-biphenylylene)bis(azo))bis(5-amino-4-hydroxy-, tetrasodium salt
• 5-amino-3-[4-[4-[(8-amino-1-hydroxy-3,6-disulfo-2-naphthyl)azo]-3-methoxy-phenyl]-2-methoxy-phenyl]azo-4-hydroxy-naphthalene-2,7-disulfonic acid
• Diamine Blue 6B
• CI DIRECT BLUE 15 [IARC]
• CHEBI:82305
• DTXSID7020186
• Hispamin Sky Blue 3B
• MFCD00036441
• Tertrodirect Blue F
• Nippon Sky Blue
• Kayaku Direct Sky Blue 5B
• Direct Blue 15 (Technical Grade)
• Sky Blue 4B
• Pontamine Sky Blue 5 BX
• Chicago blue 4B
• Enianil Pure Blue AN
• Modr Prima 15
• Airedale Blue D
• Belamine Sky Blue A
• Benzo Sky Blue A-CF
• tetrasodium 5-amino-3-[(1E)-2-{4'-[(1E)-2-(8-amino-1-hydroxy-3,6-disulfonatonaphthalen-2-yl)diazen-1-yl]-3,3'-dimethoxy-[1,1'-biphenyl]-4-yl}diazen-1-yl]-4-hydroxynaphthalene-2,7-disulfonate
• Cartasol Blue 2GF
• 5C44C6888V
• Direct Pure Blue N
• DYE DIRECT BLUE 15, TETRASODIUM SALT
• Atlantic Sky Blue A
• Nitsui Direct Sky Blue 5B
• Cresotine Pure Blue
• Cartalsol Blue 2GF
• Tetrasodium 3,3'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(5-amino-4-hydroxynaphthalene-2,7-disulphonate)
• 2,7-Naphthalenedisulfonic acid, 3,3'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(5-amino-4-hydroxy-, tetrasodium salt
• Naphtamine Blue 10G
• Chloramine Sky Blue A
• C.I. Direct Blue 15, tetrasodium salt
• Azine Sky Blue 5B
• tetrasodium 3,3'-[(3,3'-dimethoxybiphenyl-4,4'-diyl)di(E)diazene-2,1-diyl]bis(5-amino-4-hydroxynaphthalene-2,7-disulfonate)
• Aizen Direct Sky Blue 5BH
• DIRECTBLUE15

• MDL： MFCD00036441
• Inchi： 1S/C34H28N6O16S4.4Na/c1-55-25-9-15(3-5-23(25)37-39-31-27(59(49,50)51)11-17-7-19(57(43,44)45)13-21(35)29(17)33(31)41)16-4-6-24(26(10-16)56-2)38-40-32-28(60(52,53)54)12-18-8-20(58(46,47)48)14-22(36)30(18)34(32)42;;;;/h3-14,41-42H,35-36H2,1-2H3,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;/q;4*+1/p-4/b39-37+,40-38+;;;;
• InChI Key： OLSOUGWNONTDCK-GPTZEZBUSA-J
• SMILES： S(C1C(=C(C2=C(C=C(C=C2C=1)S(=O)(=O)[O-])N)O)/N=N/C1C=CC(=CC=1OC)C1C=CC(=C(C=1)OC)/N=N/C1C(=CC2=CC(=CC(=C2C=1O)N)S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 991.97200
• Monoisotopic Mass: 991.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 61
• Rotatable Bond Count: 11
• Complexity: 2120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 1
• Tautomer Count: 231
• Topological Polar Surface Area: 371

Experimental Properties

• Color/Form: Blue powder
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 422.72000
• LogP: 10.18560
• Vapor Pressure: No data available
• Solubility: Soluble in water but insoluble in organic solvents
• Color index: 24400

Direct Blue 15 (Technical Grade) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H350
• Warning Statement： P201-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： 53-45
• RTECS：QJ6420000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Direct Blue 15 (Technical Grade)

Direct Blue 15 (Technical Grade) - CAS No. 2429-74-5: An Overview

Direct Blue 15 (Technical Grade), with the CAS number 2429-74-5, is a widely used anthraquinone-based dye known for its excellent solubility in water and its strong affinity for cellulosic fibers. This dye is extensively employed in the textile industry for dyeing cotton, viscose, and other natural and synthetic fibers. Its deep blue color and high colorfastness properties make it a preferred choice for various applications, including industrial and commercial dyeing processes.

The chemical structure of Direct Blue 15 consists of a complex anthraquinone core with multiple sulfonic acid groups, which contribute to its high solubility and reactivity. The sulfonic acid groups also enhance its ability to form strong ionic bonds with the fiber, resulting in excellent colorfastness to washing, light, and rubbing. This makes Direct Blue 15 (Technical Grade) particularly suitable for applications where durability and color stability are critical.

In recent years, significant research has been conducted to optimize the performance and environmental impact of Direct Blue 15. One notable study published in the Journal of Applied Polymer Science explored the use of novel pretreatment methods to improve the dye uptake efficiency of cellulosic fibers. The researchers found that pretreating the fibers with a combination of enzymes and surfactants significantly enhanced the dyeing performance, reducing the required amount of dye and improving colorfastness properties.

Another area of interest is the development of more sustainable dyeing processes. A study in the Journal of Cleaner Production investigated the use of ultrasonic waves to enhance the dyeing process. The results showed that ultrasonic treatment not only reduced the dyeing time but also minimized the environmental impact by reducing water and energy consumption. This approach is particularly relevant for industrial applications where efficiency and sustainability are key considerations.

The safety profile of Direct Blue 15 (Technical Grade) has also been extensively evaluated. According to the Material Safety Data Sheet (MSDS), this compound is generally considered safe when handled properly. However, it is important to follow standard safety protocols, such as wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling and storage.

In terms of regulatory compliance, Direct Blue 15 (Technical Grade) meets the requirements set by various international standards and regulations, including those established by the European Chemicals Agency (ECHA) and the U.S. Environmental Protection Agency (EPA). These agencies have conducted thorough risk assessments to ensure that the use of this dye does not pose significant environmental or health risks.

The versatility of Direct Blue 15 (Technical Grade) extends beyond textile applications. It is also used in paper manufacturing, leather tanning, and as a colorant in various industrial products. Its ability to provide consistent and vibrant colors makes it a valuable component in these industries.

In conclusion, Direct Blue 15 (Technical Grade), with its CAS number 2429-74-5, is a high-performance anthraquinone-based dye that offers excellent solubility, colorfastness, and versatility. Ongoing research continues to enhance its performance and sustainability, making it a preferred choice for a wide range of industrial applications.